2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine

• IUPAC Name: 5-[[2,2-bis(prop-2-enyl)pyrrolidin-1-yl]methyl]-3-pyrazin-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H21N5O/c1-3-6-17(7-4-2)8-5-11-22(17)13-15-20-16(21-23-15)14-12-18-9-10-19-14/h3-4,9-10,12H,1-2,5-8,11,13H2
• InChI Key: BYIJCALUEUPVKK-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1(CCCN1CC2=NC(=NO2)C3=NC=CN=C3)CC=C
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine is a chemical compound that has gained significant attention in the scientific research community due to its unique properties. It is a heterocyclic compound that contains both pyrazine and oxadiazole rings. This compound has been synthesized using various methods, and its applications have been studied in different fields of research.

Mechanism of Action

The mechanism of action of 2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine has been studied in various applications. In anti-cancer research, it has been found to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. In anti-inflammatory research, it has been found to inhibit the production of pro-inflammatory cytokines. In anti-microbial research, it has been found to inhibit the growth of bacteria and fungi.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine have been studied in various applications. In anti-cancer research, it has been found to induce DNA damage and inhibit the expression of anti-apoptotic proteins. In anti-inflammatory research, it has been found to inhibit the activation of NF-κB and MAPK signaling pathways. In anti-microbial research, it has been found to disrupt the cell membrane and inhibit the synthesis of cell wall components.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine in lab experiments include its unique properties, such as its heterocyclic structure and potential applications in various fields of research. However, the limitations include its low solubility in water and the need for specialized equipment and techniques for its synthesis.

Future Directions

The future directions for research on 2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine include exploring its potential applications in other fields of research, such as energy storage and environmental remediation. Additionally, further studies are needed to understand its mechanism of action and to optimize its synthesis methods for increased yield and purity. Finally, in vivo studies are needed to evaluate its safety and efficacy for potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{5-[(2,2-diallyl-1-pyrrolidinyl)methyl]-1,2,4-oxadiazol-3-yl}pyrazine has been achieved using different methods, including the condensation reaction of 2,3-diaminopyrazine with 2,2-diallyl-1-pyrrolidinecarbaldehyde followed by the reaction with chloroacetic acid and sodium azide. Another method involves the reaction of 2,2-diallyl-1-pyrrolidinecarbaldehyde with hydrazine hydrate followed by the reaction with chloroacetic acid and sodium azide.

Scientific Research Applications

This compound has been studied for its potential applications in various fields of research, including medicinal chemistry, material science, and agriculture. In medicinal chemistry, it has been studied for its potential as an anti-cancer agent, anti-inflammatory agent, and anti-microbial agent. In material science, it has been studied for its potential as a fluorescent probe and as a component in organic electronic devices. In agriculture, it has been studied for its potential as a plant growth regulator.